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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

improving the compatibility of Tinuvin 123 with various polymer blends.

Frequently Asked Questions (FAQs)
Q1: What is Tinuvin 123 and in which polymer systems is it typically used?

Tinuvin 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether

functionality.[1][2] Its low basicity makes it particularly suitable for acid-catalyzed coating

systems where it won't interfere with the curing process.[1][2] It is commonly used in a variety

of polymers, including:

Coatings: Automotive and industrial coatings (including high solids and acid-catalyzed

systems), decorative paints, and wood stains or varnishes.[1][3]

Plastics: Polyolefins (polyethylene, polypropylene), thermoplastic olefins (TPO), and PVC.[4]

Adhesives and Sealants.[4]
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Q2: How does Tinuvin 123 protect polymers?

As a HALS, Tinuvin 123 functions by scavenging free radicals that are formed within the

polymer upon exposure to UV light. This mechanism interrupts the degradation cycle, thus

protecting the polymer from losing its mechanical properties, changing color, and developing

surface defects like cracking and chalking.[5][6] For optimal performance, it is often

recommended to be used in conjunction with a UV absorber.[1][3][7]

Q3: What are the typical loading levels for Tinuvin 123?

The recommended concentration of Tinuvin 123 depends on the specific polymer blend and

the desired level of protection. However, typical usage levels range from 0.5% to 2.0% by

weight, based on binder solids in coating applications.[8] It is always advisable to determine the

optimal concentration through laboratory trials.[1][8]

Q4: Can Tinuvin 123 be used in water-based systems?

Yes, Tinuvin 123 is available in water-dispersible grades (e.g., Tinuvin 123-DW) that are

suitable for use in waterborne formulations, such as polyurethane dispersions (PUDs).[9]

These formulations are designed for easy incorporation into water-based systems without the

need for co-solvents.

Troubleshooting Guide
This guide addresses common issues encountered when incorporating Tinuvin 123 into

polymer blends.

Issue 1: Reduced Gloss or Haze in the Final Product
Question: After adding Tinuvin 123 to my polymer blend, I'm observing a reduction in gloss or

a hazy appearance. What could be the cause and how can I fix it?

Possible Causes and Solutions:

Poor Dispersion: Tinuvin 123 may not be fully dispersed in the polymer matrix, leading to

microscopic domains that scatter light.
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Solution: Improve mixing during processing. For liquid systems, ensure adequate

agitation. For melt-processed polymers, consider adjusting screw design, increasing

mixing time, or using a twin-screw extruder for better distributive and dispersive mixing.

Incompatibility: The polarity difference between Tinuvin 123 and the polymer blend may be

too high, leading to phase separation.

Solution: The use of a compatibilizer can improve the interfacial tension between the

HALS and the polymer matrix. For polyolefin blends, consider using maleic anhydride-

grafted polypropylene (PP-g-MA) or polyethylene (PE-g-MA) as a compatibilizer. The

effectiveness of a compatibilizer is dependent on the specific polymers in the blend.

Blooming/Migration: Tinuvin 123 may have migrated to the surface of the polymer, a

phenomenon known as "blooming." This is more common when the concentration of the

HALS exceeds its solubility limit in the polymer.

Solution:

Optimize Concentration: Reduce the concentration of Tinuvin 123 to a level within its

solubility limit in the specific polymer blend.

Use a Higher Molecular Weight HALS: Higher molecular weight HALS generally exhibit

lower mobility and are less prone to migration.

Improve Processing Conditions: Rapid cooling during processing can sometimes trap

the additive within the polymer matrix before it has a chance to migrate.

Issue 2: Poor UV Stability Despite the Presence of
Tinuvin 123
Question: I have incorporated Tinuvin 123 into my formulation, but the product still shows

signs of degradation upon UV exposure. Why is this happening?

Possible Causes and Solutions:

Interaction with Acidic Components: While Tinuvin 123 has low basicity, strong acidic

components in the formulation could potentially interact with the HALS and reduce its
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effectiveness.

Solution: Ensure that the pH of the system is within a compatible range. For coatings,

avoid highly acidic catalysts or pigments that may interact with the HALS.

Insufficient Dispersion: If Tinuvin 123 is not evenly dispersed, some regions of the polymer

will have a lower concentration of the stabilizer, leading to localized degradation.

Solution: Refer to the solutions for "Poor Dispersion" in Issue 1.

Migration and Volatilization: Over time, especially at elevated temperatures, Tinuvin 123
may migrate to the surface and be lost due to volatilization or extraction.

Solution: Consider using a higher molecular weight HALS or incorporating a co-stabilizer

that can help anchor Tinuvin 123 within the polymer matrix.

Lack of Synergism: Tinuvin 123 often works best in combination with a UV absorber.

Solution: Incorporate a suitable UV absorber, such as a benzotriazole (e.g., Tinuvin 384,

Tinuvin 1130) or a triazine type, into your formulation.[1][3][7] The UV absorber will block a

significant portion of the UV radiation, while Tinuvin 123 will scavenge the free radicals

that are still generated.

Issue 3: Yellowing of the Polymer Blend During
Processing
Question: My polymer blend is showing a yellow discoloration after processing at high

temperatures, even with Tinuvin 123. What is the cause?

Possible Causes and Solutions:

Thermal Degradation of the Polymer: The processing temperature may be too high for the

base polymer, causing it to degrade and yellow.

Solution: Optimize processing temperatures to the lower end of the recommended range

for the specific polymer.
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Interaction with Other Additives: Certain additives, such as some antioxidants, can interact

with HALS at high temperatures and cause color changes.

Solution: Review the entire additive package. Consult with your additive supplier to ensure

compatibility between all components at the intended processing temperatures. Consider

using antioxidant packages specifically designed for use with HALS.

Data Presentation
Table 1: Recommended Starting Concentrations for Tinuvin 123 in Different Coating Systems

Coating System Polymer Binder

Recommended
Tinuvin 123
Concentration (%
by weight on
binder solids)

Recommended UV
Absorber
Combination

Automotive Clearcoat
Thermosetting

Acrylate
0.5 - 2.0

1.0 - 3.0% Tinuvin 384

or Tinuvin 928

Industrial Topcoat Polyester 0.5 - 2.0
1.0 - 3.0% Tinuvin

1130 or Tinuvin 400

Wood Stain Alkyd/Acrylic 0.5 - 2.0
1.0 - 3.0% Tinuvin 384

or Tinuvin 1130

Water-based PUD
Polyurethane

Dispersion

1.0 - 2.0 (of Tinuvin

123-DW)

1.0 - 2.0% Tinuvin

400-DW

Note: These are starting point recommendations. Optimal concentrations should be determined

experimentally.[8]

Experimental Protocols
Protocol 1: Evaluation of Tinuvin 123 Dispersion in a
Polymer Film
Objective: To qualitatively assess the dispersion of Tinuvin 123 in a polymer film using optical

microscopy.
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Methodology:

Sample Preparation:

Prepare a polymer blend with and without Tinuvin 123 at the desired concentration.

Process the blend into a thin film of uniform thickness (e.g., by compression molding or

film casting).

Microscopy:

Take a small section of the film and place it on a microscope slide.

Using a transmission light microscope, examine the film under different magnifications

(e.g., 100x, 400x).

Look for the presence of agglomerates or un-dispersed particles in the film containing

Tinuvin 123. A well-dispersed sample should appear homogeneous.

Analysis:

Compare the images of the film with and without Tinuvin 123.

Document the size and distribution of any observed agglomerates.

Protocol 2: Quantification of Tinuvin 123 Migration
(Blooming) using ATR-FTIR
Objective: To quantify the migration of Tinuvin 123 to the surface of a polymer sample over

time.

Methodology:

Sample Preparation:

Prepare molded plaques or films of the polymer blend containing a known concentration of

Tinuvin 123.
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Store the samples under controlled conditions (e.g., elevated temperature to accelerate

migration).

ATR-FTIR Analysis:

Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Obtain a background spectrum of the clean ATR crystal.

Press the surface of the polymer sample firmly against the ATR crystal.

Collect the FTIR spectrum of the surface. Tinuvin 123 has characteristic peaks (e.g.,

carbonyl stretch) that can be monitored.

Data Analysis:

Measure the absorbance of a characteristic peak of Tinuvin 123 at different time intervals

(e.g., 0, 24, 48, 72 hours).

An increase in the peak absorbance over time indicates migration of Tinuvin 123 to the

surface.

For quantitative analysis, a calibration curve can be created by preparing samples with

known surface concentrations of Tinuvin 123.

Protocol 3: Solvent Extraction for Quantification of
Tinuvin 123 in a Polymer Blend
Objective: To determine the total concentration of Tinuvin 123 within a polymer matrix.

Methodology:

Sample Preparation:

Weigh a known amount of the polymer sample (e.g., 1-2 grams).

If the sample is in pellet or large piece form, it should be ground into a fine powder to

increase the surface area for extraction.
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Solvent Extraction:

Place the ground polymer in a Soxhlet extraction apparatus.

Choose a solvent that will dissolve Tinuvin 123 but not the polymer. A good starting point

is isopropanol or a mixture of isopropanol and cyclohexane.[10]

Perform the extraction for a sufficient amount of time (e.g., 6-8 hours) to ensure complete

removal of the additive.

Analysis:

After extraction, evaporate the solvent to concentrate the extracted Tinuvin 123.

Dissolve the residue in a known volume of a suitable solvent (e.g., acetonitrile).

Analyze the solution using High-Performance Liquid Chromatography (HPLC) with a UV

detector to quantify the concentration of Tinuvin 123. A calibration curve with known

standards of Tinuvin 123 is required for accurate quantification.
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Start: Compatibility Issue Observed

Identify the Issue:
- Reduced Gloss/Haze

- Poor UV Stability
- Yellowing

Investigate Potential Causes

e.g., Poor Dispersion

Implement Solutions

e.g., Improve Mixing

Evaluate Effectiveness

End: Issue Resolved

Successful

Re-assess and Try Alternative Solutions

Unsuccessful

Click to download full resolution via product page

Caption: A general workflow for troubleshooting compatibility issues with Tinuvin 123.
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Caption: The regenerative cycle of a Hindered Amine Light Stabilizer (HALS) in protecting a

polymer from UV degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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